1-(2-Propynyl)-4-(2-pyridinyl)-piperazine

• CAS No.: 72955-74-9
• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol
• IUPAC Name: 1-prop-2-ynyl-4-pyridin-2-ylpiperazine
• InChI: InChI=1S/C12H15N3/c1-2-7-14-8-10-15(11-9-14)12-5-3-4-6-13-12/h1,3-6H,7-11H2
• InChI Key: ZZQHLGHHYKCSRA-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCN(CC1)C2=CC=CC=N2

Description

1-(2-Propynyl)-4-(2-pyridinyl)-piperazine is a useful research compound. Its molecular formula is C12H15N3 and its molecular weight is 201.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Propynylbromide (11.9 g.) was added to the sodium salt of N-(2-pyridyl)piperazine prepared from 16.3 g. of N-(2-pyridyl)piperazine and 4.8 g. of sodium hydride/50% mineral oil dispersion in 50 ml. of dry dimethylformamide. The mixture was stirred at 50° C. for 3 hours and then carefully poured into 3 volumes of cold water. This mixture was extracted with several portions of either and the combined ether extracts were washed twice with 10% aqueous hydrochloric acid. The acidic extract was made strongly alkaline by adding 40% aqueous sodium hydroxide under cooling. The mixture was then extracted several times with ether and the combined extracts were dried over magnesium sulfate. The latter was then removed by filtration, and the filtrate was evaporated to produce a brown oil. Distillation under reduced pressure gave N'-(2-pyridyl)-N-(2-propynyl)piperazine, b.p. 153°-4° C./3.5 mm, as a yellow oil which showed the expected NMR and IR spectra.